Cas no 1415985-98-6 (2-(3,4-Dichloro-phenyl)-naphtho[1,2-d]oxazole)
2-(3,4-Dichloro-phenyl)-naphtho[1,2-d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-Dichloro-phenyl)-naphtho[1,2-d]oxazole
- Naphth[1,2-d]oxazole, 2-(3,4-dichlorophenyl)-
-
- Inchi: 1S/C17H9Cl2NO/c18-13-7-5-11(9-14(13)19)17-20-16-12-4-2-1-3-10(12)6-8-15(16)21-17/h1-9H
- InChI Key: VIRWILGUKGLTFO-UHFFFAOYSA-N
- SMILES: O1C2=CC=C3C(=C2N=C1C1=CC=C(Cl)C(Cl)=C1)C=CC=C3
2-(3,4-Dichloro-phenyl)-naphtho[1,2-d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM233080-1g |
2-(3,4-Dichlorophenyl)naphtho[1,2-d]oxazole |
1415985-98-6 | 97% | 1g |
$*** | 2023-03-31 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD615697-1g |
2-(3,4-Dichlorophenyl)naphtho[1,2-d]oxazole |
1415985-98-6 | 97% | 1g |
¥2744.0 | 2023-04-10 |
2-(3,4-Dichloro-phenyl)-naphtho[1,2-d]oxazole Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 2-(3,4-Dichloro-phenyl)-naphtho[1,2-d]oxazole
Exploring the Properties and Applications of 2-(3,4-Dichloro-phenyl)-naphtho[1,2-d]oxazole (CAS No. 1415985-98-6)
The compound 2-(3,4-Dichloro-phenyl)-naphtho[1,2-d]oxazole (CAS No. 1415985-98-6) is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and materials science. This heterocyclic compound features a naphtho[1,2-d]oxazole core substituted with a 3,4-dichlorophenyl group, making it a valuable scaffold for various applications. Researchers and industry professionals are increasingly exploring its potential due to its unique structural and electronic properties.
One of the key reasons for the growing attention on 2-(3,4-Dichloro-phenyl)-naphtho[1,2-d]oxazole is its potential role in drug discovery. The naphthooxazole moiety is known for its ability to interact with biological targets, and the addition of the dichlorophenyl group enhances its binding affinity. This compound is being studied for its possible applications in developing new therapeutic agents, particularly in areas such as oncology and infectious diseases. Its structural features make it a promising candidate for modulating protein-protein interactions, a hot topic in modern drug development.
In addition to its pharmaceutical applications, 2-(3,4-Dichloro-phenyl)-naphtho[1,2-d]oxazole is also being investigated for its use in advanced materials. The compound's conjugated system and electron-rich nature make it suitable for organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are particularly interested in how the dichlorophenyl substitution affects the compound's photophysical properties, which could lead to breakthroughs in energy-efficient lighting and solar cell technologies.
The synthesis of 2-(3,4-Dichloro-phenyl)-naphtho[1,2-d]oxazole typically involves the condensation of appropriately substituted precursors under controlled conditions. The process requires careful optimization to achieve high yields and purity, which are critical for both research and industrial applications. Recent advancements in synthetic methodologies have made it easier to access this compound, fueling further exploration of its properties and uses.
From a commercial perspective, the demand for 2-(3,4-Dichloro-phenyl)-naphtho[1,2-d]oxazole is on the rise, driven by its versatile applications. Suppliers and manufacturers are scaling up production to meet the needs of academic institutions, pharmaceutical companies, and material science laboratories. The compound's CAS No. 1415985-98-6 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance in global markets.
For researchers looking to explore the potential of 2-(3,4-Dichloro-phenyl)-naphtho[1,2-d]oxazole, it is essential to consider its stability and handling requirements. While the compound is not classified as hazardous under standard conditions, proper storage and handling protocols should be followed to maintain its integrity. This includes protecting it from light and moisture, which could affect its performance in experimental settings.
In summary, 2-(3,4-Dichloro-phenyl)-naphtho[1,2-d]oxazole (CAS No. 1415985-98-6) represents a fascinating area of study with broad implications for science and technology. Its dual utility in drug discovery and materials science highlights the interdisciplinary nature of modern chemical research. As investigations into this compound continue, it is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and sustainable energy.
1415985-98-6 (2-(3,4-Dichloro-phenyl)-naphtho[1,2-d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)